Cas no 27114-97-2 (Quinazoline,4-(1-aziridinyl)-)

Quinazoline,4-(1-aziridinyl)- structure
Quinazoline,4-(1-aziridinyl)- structure
Product Name:Quinazoline,4-(1-aziridinyl)-
CAS No:27114-97-2
MF:C10H9N3
MW:171.198561429977
CID:264801
PubChem ID:248742
Update Time:2025-04-19

Quinazoline,4-(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-(1-aziridinyl)-
    • 4-(aziridin-1-yl)quinazoline
    • NCIOpen2_000186
    • 27114-97-2
    • NSC66153
    • DTXSID90290019
    • NSC-66153
    • Inchi: 1S/C10H9N3/c1-2-4-9-8(3-1)10(12-7-11-9)13-5-6-13/h1-4,7H,5-6H2
    • InChI Key: CUBDDJQRDLEZSN-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3N=CN=2)CC1

Computed Properties

  • Exact Mass: 171.07977
  • Monoisotopic Mass: 171.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 28.8Ų

Experimental Properties

  • PSA: 28.79
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